Cas no 1821819-82-2 ((2S,4R)-1,2-Dimethyl-piperidin-4-ol)

• Product Name: (2S,4R)-1,2-Dimethyl-piperidin-4-ol
• CAS No: 1821819-82-2
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD32899662
• CID: 5152696
• Update Time: 2026-03-03

(2S,4R)-1,2-Dimethyl-piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-1,2-Dimethyl-piperidin-4-ol
• 4-Piperidinol, 1,2-dimethyl-, (2S,4R)-

• MDL： MFCD32899662
• Inchi： 1S/C7H15NO/c1-6-5-7(9)3-4-8(6)2/h6-7,9H,3-5H2,1-2H3/t6-,7+/m0/s1
• InChI Key： MECORNNOSYQMOX-NKWVEPMBSA-N
• SMILES： N1(C)CC[C@@H](O)C[C@@H]1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (2S,4R)-1,2-Dimethyl-piperidin-4-ol

Recent Advances in the Study of (2S,4R)-1,2-Dimethyl-piperidin-4-ol and Related Compound 1821819-82-2

In recent years, the compound (2S,4R)-1,2-Dimethyl-piperidin-4-ol and its related derivative, 1821819-82-2, have garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential therapeutic applications, especially in the context of neurological disorders and metabolic diseases. This research brief aims to provide an overview of the latest findings regarding these compounds, focusing on their synthesis, biological activity, and potential clinical applications.

The synthesis of (2S,4R)-1,2-Dimethyl-piperidin-4-ol has been optimized in recent studies to achieve higher yields and greater enantiomeric purity. Researchers have employed advanced catalytic methods, including asymmetric hydrogenation and enzymatic resolution, to produce this compound with high stereoselectivity. The improved synthetic routes have facilitated more extensive biological testing, revealing promising activity as a modulator of certain neurotransmitter receptors. Specifically, (2S,4R)-1,2-Dimethyl-piperidin-4-ol has shown affinity for the sigma-1 receptor, which is implicated in neuroprotection and cognitive enhancement.

Compound 1821819-82-2, a derivative of (2S,4R)-1,2-Dimethyl-piperidin-4-ol, has been the subject of several preclinical studies. Recent findings indicate that this compound exhibits potent inhibitory effects on key enzymes involved in lipid metabolism, making it a potential candidate for the treatment of metabolic syndromes such as obesity and type 2 diabetes. In vitro assays have demonstrated that 1821819-82-2 effectively reduces triglyceride accumulation in adipocytes, suggesting a mechanism of action that could be exploited for therapeutic purposes.

Further investigations into the pharmacokinetic properties of these compounds have revealed favorable profiles, including good oral bioavailability and metabolic stability. Animal studies have shown that (2S,4R)-1,2-Dimethyl-piperidin-4-ol and 1821819-82-2 are well-tolerated, with no significant adverse effects observed at therapeutic doses. These findings support the potential for further development of these compounds as drug candidates, pending additional safety and efficacy studies.

In conclusion, the recent research on (2S,4R)-1,2-Dimethyl-piperidin-4-ol and 1821819-82-2 highlights their therapeutic potential across multiple disease areas. The advancements in synthetic methodologies and the elucidation of their biological mechanisms provide a solid foundation for future clinical trials. Continued exploration of these compounds may lead to the development of novel treatments for neurological and metabolic disorders, addressing unmet medical needs in these fields.